Cas no 95283-23-1 (Methanone,bis[5-(1,1-dimethylethyl)-2,4-dihydroxyphenyl]-)

• Product Name: Methanone,bis[5-(1,1-dimethylethyl)-2,4-dihydroxyphenyl]-
• CAS No: 95283-23-1
• MF: C₂₁H₂₆O₅
• MW: 358.428146839142
• CID: 799329
• Update Time: 2022-07-26

Methanone,bis[5-(1,1-dimethylethyl)-2,4-dihydroxyphenyl]- Chemical and Physical Properties

Names and Identifiers

• Methanone,bis[5-(1,1-dimethylethyl)-2,4-dihydroxyphenyl]-
• 5,5''-Di-tert-butyl-2,2'',
• 2.2'.4.4'-Tetrahydroxy-5.5'-di-tert.-butyl-benzophenon

• Inchi： 1S/C21H26O5/c1-20(2,3)13-7-11(15(22)9-17(13)24)19(26)12-8-14(21(4,5)6)18(25)10-16(12)23/h7-10,22-25H,1-6H3
• InChI Key： CZPOPKVRVUGZFN-UHFFFAOYSA-N
• SMILES： C(C1=CC(C(C)(C)C)=C(O)C=C1O)(C1=CC(C(C)(C)C)=C(O)C=C1O)=O

Computed Properties

• Exact Mass: 358.178
• Monoisotopic Mass: 358.178
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 26
• Rotatable Bond Count: 4
• Complexity: 460
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 98A^2